Cas no 2757959-19-4 (5-(Bromomethyl)-2,2-dimethyloxane)

• Product Name: 5-(Bromomethyl)-2,2-dimethyloxane
• CAS No: 2757959-19-4
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 6319941
• PubChem ID: 165760259
• Update Time: 2025-05-21

5-(Bromomethyl)-2,2-dimethyloxane Chemical and Physical Properties

Names and Identifiers

• EN300-37346350
• 5-(bromomethyl)-2,2-dimethyloxane
• 2757959-19-4
• 5-(Bromomethyl)-2,2-dimethyloxane

• Inchi： 1S/C8H15BrO/c1-8(2)4-3-7(5-9)6-10-8/h7H,3-6H2,1-2H3
• InChI Key： SBWMLLFBWAHYQR-UHFFFAOYSA-N
• SMILES： BrCC1COC(C)(C)CC1

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-(Bromomethyl)-2,2-dimethyloxane

5-(Bromomethyl)-2,2-dimethyloxane: A Comprehensive Overview

The compound 5-(Bromomethyl)-2,2-dimethyloxane, identified by the CAS number No. 2757959-19-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The molecule consists of a bromomethyl group attached to a dimethyloxane framework, which contributes to its versatile reactivity and functionalization capabilities.

Recent studies have highlighted the importance of 5-(Bromomethyl)-2,2-dimethyloxane in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of polymers and specialty chemicals. The bromomethyl group serves as a reactive site, enabling the formation of covalent bonds with other functional groups. This property makes it an ideal candidate for use in click chemistry and other modular synthetic strategies.

The synthesis of 5-(Bromomethyl)-2,2-dimethyloxane involves a multi-step process that includes bromination and cyclization reactions. Scientists have optimized these steps to achieve high yields and purity levels. The compound's stability under various reaction conditions has been extensively studied, making it suitable for large-scale industrial applications.

In terms of applications, 5-(Bromomethyl)-2,2-dimethyloxane has found use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to undergo nucleophilic substitution reactions has been leveraged to develop bioactive molecules with potential therapeutic benefits. Additionally, the compound is being investigated for its role in the development of advanced materials such as stimuli-responsive polymers and nanocomposites.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(Bromomethyl)-2,2-dimethyloxane. Quantum mechanical calculations have revealed that the bromomethyl group significantly influences the molecule's electronic properties, enhancing its reactivity towards nucleophiles and electrophiles alike.

The environmental impact of 5-(Bromomethyl)-2,2-dimethyloxane has also been a topic of interest among researchers. Studies have shown that the compound degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 5-(Bromomethyl)-2,2-dimethyloxane (CAS No. 2757959-19-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and reactivity make it a valuable tool in modern organic synthesis. As research continues to uncover new uses and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.